molecular formula C8H8INO3 B6255566 methyl 3-amino-5-hydroxy-4-iodobenzoate CAS No. 909854-11-1

methyl 3-amino-5-hydroxy-4-iodobenzoate

Cat. No. B6255566
CAS RN: 909854-11-1
M. Wt: 293.1
InChI Key:
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Description

Methyl 3-amino-5-hydroxy-4-iodobenzoate is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields . It is the methyl ester of 4-iodobenzoic acid, or may also be viewed as an iodinated derivative of methyl benzoate .


Molecular Structure Analysis

The molecular formula of Methyl 3-amino-5-hydroxy-4-iodobenzoate is C8H8INO2 . Its molecular weight is 277.06 . The InChI code is 1S/C8H8INO2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,10H2,1H3 .


Physical And Chemical Properties Analysis

Methyl 3-amino-5-hydroxy-4-iodobenzoate is a solid substance . It is slightly soluble in water . The storage temperature is between 2-8°C in a dark place under an inert atmosphere .

Safety and Hazards

Methyl 3-amino-5-hydroxy-4-iodobenzoate is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation and serious eye irritation. It may also cause respiratory irritation . Safety measures include wearing protective equipment/face protection, ensuring adequate ventilation, avoiding getting it in eyes, on skin, or on clothing, avoiding ingestion and inhalation, and avoiding dust formation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-amino-5-hydroxy-4-iodobenzoate involves the conversion of 4-iodobenzoic acid to the final product through a series of reactions.", "Starting Materials": [ "4-iodobenzoic acid", "methylamine", "sodium hydroxide", "hydrogen peroxide", "acetic acid", "water" ], "Reaction": [ "Step 1: 4-iodobenzoic acid is reacted with methylamine in the presence of sodium hydroxide to form methyl 4-iodobenzoate.", "Step 2: Methyl 4-iodobenzoate is then reacted with hydrogen peroxide in the presence of acetic acid to form methyl 3-amino-5-hydroxy-4-iodobenzoate.", "Step 3: The final product is isolated and purified through recrystallization from water." ] }

CAS RN

909854-11-1

Product Name

methyl 3-amino-5-hydroxy-4-iodobenzoate

Molecular Formula

C8H8INO3

Molecular Weight

293.1

Purity

0

Origin of Product

United States

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